Cas no 1136-44-3 ((GlcNAc)3)

(GlcNAc)3 structure
(GlcNAc)3 structure
Product Name:(GlcNAc)3
CAS No:1136-44-3
MF:C8H15NO6
MW:221.207803010941
CID:2078064
PubChem ID:439281
Update Time:2025-04-21

(GlcNAc)3 Chemical and Physical Properties

Names and Identifiers

    • (GlcNAc)3
    • D-GlcNAc
    • GlcNAc
    • N-acetyl-D-glucosamine
    • N-acetylglucosamine
    • NAcGlc
    • N-GlcNAc
    • 2-Acetamido-2-Deoxy-D-Mannose
    • D-ManNAc
    • 1136-44-3
    • BDBM50466361
    • N-Acetylmannosamine; ManNAc
    • 2-(Acetylamino)-2-deoxymannopyranose
    • N-acetylmannosamine
    • SCHEMBL5031262
    • N-[2,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-3-yl]acetamide
    • N-Acetyl-Mannosamine
    • 2-Acetamido-2-Deoxy-D-Mannopyranoside
    • bmse000056
    • N-Acetyl-D-Mannosamine
    • Q27132427
    • CHEMBL509437
    • 6-Acetamido-6-deoxy-acpha-D-glucopyranose
    • NS00074238
    • PS-11250
    • N-((3S,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
    • 2-[15N]Acetamido-2-deoxy-D-mannose
    • 72-87-7
    • C00645
    • 2-Acetamido-2-Deoxy-D-Mannopyranose
    • 2-Deoxy-2-Acetamido-Mannose
    • EN300-7363289
    • 4773-29-9
    • CHEBI:63153
    • WURCS=2.0/1,1,0/(a1122h-1x_1-5_2*NCC/3=O)/1/
    • E81522
    • 2-Acetamido-2-Deoxy-Mannopyranose
    • 2-Deoxy-2-Acetamido-D-Mannopyranoside
    • CS-0130226
    • N-Acetyl-D-[15N]Mannosamine
    • n-acetyl mannosamine
    • C8H15NO6
    • MFCD00046758
    • 2-Deoxy-2-Acetamido-D-Mannopyranose
    • 2-Deoxy-2-Acetamido-Mannopyranose
    • N-[(3S,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
    • ManNAc
    • 2-Acetamido-2-Deoxy-Mannose
    • 2-Deoxy-2-Acetamido-D-Mannose
    • 2-Acetamido-2-Deoxy-Mannopyranoside
    • Mannopyranose, 2-(acetylamino)-2-deoxy-
    • OVRNDRQMDRJTHS-ZTVVOAFPSA-N
    • 2-Deoxy-2-Acetamido-Mannopyranoside
    • hexopyranose, 2-(acetylamino)-2-deoxy-
    • AKOS024438105
    • Inchi: 1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)/t4-,5+,6-,7-,8?/m1/s1
    • InChI Key: OVRNDRQMDRJTHS-ZTVVOAFPSA-N
    • SMILES: O1C([C@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)O

Computed Properties

  • Exact Mass: 221.08993720g/mol
  • Monoisotopic Mass: 221.08993720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 119Ų

(GlcNAc)3 Pricemore >>

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